Acetochlor

• CAS No.: 34256-82-1
• Product Name: Acetochlor
• Molecular Formula: C14H20ClNO2
• Molecular Weight: 269.77 g/mol
• IUPAC Name: 2-chloro-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide
• Standard InChI: InChI=1S/C14H20ClNO2/c1-4-12-8-6-7-11(3)14(12)16(10-18-5-2)13(17)9-15/h6-8H,4-5,9-10H2,1-3H3
• Standard InChIKey: VTNQPKFIQCLBDU-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC(=C1N(COCC)C(=O)CCl)C
• Canonical SMILES: CCC1=CC=CC(=C1N(COCC)C(=O)CCl)C
• Colorform: Clear, viscous liquid; Pale straw-colored oil; Thick, oily liquid, light amber to violet
• Density: 1.136 g/mL at 20 °C; 1.107 g/mL at 25 °C; 1.1 g/mL at 30 °C
• Flash Point: 93 °C (tag closed cup)
• Melting Point: 10.6 °C
• Description: Acetochlor is a monocarboxylic acid amide that is N-phenylacetamide carrying an ethyl and a methyl group at positions 2 and 6 respectively on the benzene ring while one of the methyl hydrogens as well as the hydrogen attached to the nitrogen atom have been replaced by a chloro and an ethoxymethyl group respectively. It has a role as a herbicide, a xenobiotic and an environmental contaminant. It is a monocarboxylic acid amide, an organochlorine compound and an aromatic amide. It derives from a N-phenylacetamide.
• Shelf Life: Stable for over 2 years at 20 °C (EC formulation)
• Solubility: 8.27e-04 M; In water, 233 mg/L at 25 °C; Soluble in 1,2-dichloroethane, p-xylene, n-heptane; Soluble in alcohol, acetone, toluene, carbon tetrachloride; Soluble in diethyl ether, benzene, chloroform, ethyl acetate
• Synonyms: 2-Chloro-N-(ethoxy-methyl)-N-(2-ethyl-6-methylphenyl)acetamide; 2’-Ethyl-6’-methyl-N-(ethoxymethyl)-2-chloroacetanilide; Acenit; Acetal; Acetal (herbicide); Acetochlor; Azetochlor; Guardian; Guardian (herbicide); Harness; Henaisi; MG 02; MON 097; Nev
• Vapor Pressure: 2.2X10-2 mPa /1.67X10-7 mm Hg/ at 20 °C
• PubChem Compound: 1988
• Last Modified: Nov 11 2021